Cas no 1343842-32-9 (1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 1343842-32-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5738289
• PubChem ID: 63937840
• Update Time: 2025-06-15

1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1106650
• 1343842-32-9
• AKOS013252951
• 1-(oxan-4-yl)-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-(tetrahydro-2H-pyran-4-yl)-
• 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H12N4O/c8-7-9-5-11(10-7)6-1-3-12-4-2-6/h5-6H,1-4H2,(H2,8,10)
• InChI Key： XABIASYXVUTSKO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=NC(N)=N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 382.9±52.0 °C(Predicted)
• pka: 4.42±0.19(Predicted)

Additional information on 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine (CAS No. 1343842-32-9)

1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine, identified by the chemical identifier CAS No. 1343842-32-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines an oxane ring with a triazolamine core, making it a versatile scaffold for medicinal chemistry applications. The unique structural features of this compound have garnered attention in recent years due to its potential in drug discovery and development.

The oxane ring, a saturated six-membered ether-containing ring, contributes to the compound's stability and lipophilicity, while the triazolamine moiety introduces basicity and reactivity that are crucial for biological interactions. Such structural attributes make 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine a promising candidate for further exploration in the design of novel therapeutic agents.

In the context of contemporary pharmaceutical research, this compound has been studied for its pharmacological properties. The triazolamine group is particularly interesting because it is a common pharmacophore in many bioactive molecules. Researchers have leveraged its ability to form hydrogen bonds and participate in metal coordination, which are essential for enzyme inhibition and receptor binding. The oxan ring's presence further enhances the molecule's solubility and metabolic stability, making it an attractive candidate for oral administration.

Recent studies have highlighted the compound's potential in addressing inflammatory and immunomodulatory disorders. The triazolamine moiety has been shown to interact with various targets involved in immune responses, including cytokine receptors and signaling pathways. Preclinical investigations suggest that derivatives of 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine may exhibit anti-inflammatory effects by modulating key pro-inflammatory cytokines. This aligns with the growing interest in immunotherapy as a therapeutic strategy for chronic diseases.

Moreover, the structural flexibility of 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine allows for modifications that can enhance its pharmacokinetic properties. By incorporating functional groups such as amides or sulfonamides at the triazolamine nitrogen atoms, chemists can fine-tune solubility, bioavailability, and target specificity. Such modifications are critical for optimizing drug candidates for clinical translation.

The synthesis of 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine involves multi-step organic reactions that highlight the ingenuity of synthetic organic chemistry. The construction of the oxane ring typically employs cyclization reactions of epoxides or aziridines with appropriate nucleophiles. Subsequent introduction of the triazolamine group requires condensation reactions between hydrazines or hydrazides with isocyanates or carbodiimides. These synthetic strategies underscore the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(Oxan-4-yl)-1H-1,2,4-triazol-3-amine with biological targets. These studies predict favorable binding affinities with enzymes and receptors relevant to inflammatory diseases. Additionally, virtual screening techniques have identified potential derivatives with enhanced activity profiles. Such computational approaches accelerate the drug discovery process by reducing the need for extensive experimental trials.

The compound's potential extends beyond its primary pharmacological applications. Its structural motifs are reminiscent of natural products that have shown remarkable biological activity. By drawing inspiration from these natural scaffolds, medicinal chemists can design analogs of 1-(Oxan-4-ylyl)-1H-l ,2 ,4 -triazol -3 -amine that exhibit novel mechanisms of action. This interdisciplinary approach fosters innovation in drug development.

In conclusion, 1 -( Oxan - 4 - yl ) - 1 H - 12 , 42 - tri azo l - 3 - am ine ( CAS No . 13438423 -29 ) represents a compelling example of how structural diversity can lead to therapeutic innovation . Its unique combination o f an oxane ring and tri azo l am ine core offers numerous opportunities f or further exploration i n pharma ceutical research . With continued study , this compoun d may emerge as a key player i n next-generation therapies targeting inflammatory and immunomodulatory disorders . p >